tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate

• IUPAC Name: tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1,4-thiazinane-4-carboxylate
• InChI: InChI=1S/C11H19NO5S/c1-11(2,3)17-10(14)12-5-7-18(15,16)9(8-12)4-6-13/h6,9H,4-5,7-8H2,1-3H3
• InChI Key: RBTKZAPWMOSTEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCS(=O)(=O)C(C1)CC=O
• Molecular Formula: C11H19NO5S
• Molecular Weight: 277.34 g/mol

Description

Tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate, also known as TBTMC, is a small organic molecule with a wide range of applications. It is a colorless solid with a molecular weight of 248.3 g/mol. TBTMC is used in the synthesis of many compounds, including pharmaceuticals, agrochemicals, and other molecules with biological activities. It is also used in the preparation of other organic compounds, such as esters, amides, and ethers. TBTMC has been studied for its potential to act as a building block for the synthesis of novel compounds with interesting biological activities.

Mechanism of Action

Tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate is an organic molecule that can act as a building block for the synthesis of novel compounds with interesting biological activities. It has been shown to act as a nucleophile in the Mitsunobu reaction, and as an electrophile in the Wittig reaction. In the Grignard reaction, this compound acts as a nucleophile, and the reaction occurs through a series of steps involving the formation of a Grignard reagent, a carbocation intermediate, and a carbanion intermediate.
Biochemical and Physiological Effects
This compound has been studied for its potential to act as a building block for the synthesis of novel compounds with interesting biological activities. It has been shown to have potential therapeutic applications in the inhibition of the enzyme thymidylate synthase, which is involved in the synthesis of thymidine, a precursor of DNA. It has also been studied for its potential to act as an herbicide or insecticide.

Advantages and Limitations for Lab Experiments

Tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate is a small organic molecule that is relatively easy to synthesize in the laboratory. It is also relatively inexpensive and widely available. However, it is not as stable as some other organic molecules, and is therefore more prone to decomposition and oxidation.

Future Directions

There are a number of potential future directions for research on tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate. One potential direction is the development of novel compounds with interesting biological activities. Another potential direction is the development of compounds with potential therapeutic applications, such as inhibitors of thymidylate synthase. Additionally, further research could be conducted on the potential of this compound to act as an herbicide or insecticide. Finally, research could be conducted on the optimization of the synthesis of this compound in the laboratory.

Synthesis Methods

Tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate can be synthesized using a variety of methods, including the Mitsunobu reaction, the Wittig reaction, and the Grignard reaction. The Mitsunobu reaction is the most common method for the synthesis of this compound, and involves the reaction of a phosphonate ester with an alcohol in the presence of a base. The Wittig reaction is another common method for the synthesis of this compound, and involves the reaction of a phosphonium salt with an aldehyde or ketone in the presence of a base. The Grignard reaction can also be used to synthesize this compound, and involves the reaction of a Grignard reagent with a carbonyl compound in the presence of a base.

Scientific Research Applications

Tert-butyl 1,1-dioxo-2-(2-oxoethyl)-1lambda6-thiomorpholine-4-carboxylate has a wide range of applications in scientific research. It has been used as a starting material in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other molecules with biological activities. It has also been used in the synthesis of novel compounds with interesting biological activities. This compound has been used in the synthesis of compounds with potential therapeutic applications, such as inhibitors of the enzyme thymidylate synthase. It has also been used in the synthesis of compounds with potential agrochemical applications, such as herbicides and insecticides.